Cas no 721890-13-7 (4-chloro-2-cyano-N-(3,4-dimethoxyphenyl)-5-phenylpenta-2,4-dienamide)

• Product Name: 4-chloro-2-cyano-N-(3,4-dimethoxyphenyl)-5-phenylpenta-2,4-dienamide
• CAS No: 721890-13-7
• MF: C₂₀H₁₇ClN₂O₃
• MW: 368.813584089279
• CID: 5871146
• PubChem ID: 2406864
• Update Time: 2025-05-24

4-chloro-2-cyano-N-(3,4-dimethoxyphenyl)-5-phenylpenta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

• Z56868094
• 4-chloro-2-cyano-N-(3,4-dimethoxyphenyl)-5-phenylpenta-2,4-dienamide
• 721890-13-7
• EN300-26585147
• (2Z,4Z)-4-CHLORO-2-CYANO-N-(3,4-DIMETHOXYPHENYL)-5-PHENYLPENTA-2,4-DIENAMIDE

• Inchi： 1S/C20H17ClN2O3/c1-25-18-9-8-17(12-19(18)26-2)23-20(24)15(13-22)11-16(21)10-14-6-4-3-5-7-14/h3-12H,1-2H3,(H,23,24)/b15-11-,16-10-
• InChI Key： OVXGSILVVLQMRK-QCYFSDEQSA-N
• SMILES： Cl/C(/C=C(/C#N)\C(NC1=CC=C(C(=C1)OC)OC)=O)=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 368.0927701g/mol
• Monoisotopic Mass: 368.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.4Ų

Additional information on 4-chloro-2-cyano-N-(3,4-dimethoxyphenyl)-5-phenylpenta-2,4-dienamide

4-Chloro-2-Cyano-N-(3,4-Dimethoxyphenyl)-5-Phenylpenta-2,4-Dienamide (CAS No. 721890-13-7)

4-Chloro-2-cyano-N-(3,4-dimethoxyphenyl)-5-phenylpenta-2,4-dienamide is a complex organic compound with the CAS registry number 721890-13-7. This compound belongs to the class of heterocyclic compounds and features a unique combination of functional groups, including a chloro group, a cyano group, and a dimethoxyphenyl substituent. The presence of these groups contributes to its distinctive chemical properties and potential applications in various fields such as pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a penta-2,4-dienamide backbone. The amide group plays a significant role in its reactivity and solubility properties. The substitution pattern on the aromatic rings further enhances its electronic and steric characteristics. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of the amide bond via coupling reagents such as HATU or EDCl. The substitution of chlorine and cyano groups can be achieved through nucleophilic aromatic substitution or other electrophilic substitution methods. The introduction of the dimethoxyphenyl group requires careful control over reaction conditions to ensure regioselectivity and yield optimization.

Recent research has focused on the biological evaluation of this compound. Studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. For instance, investigations into its ability to inhibit protein kinase A (PKA) have shown promising results, suggesting its utility in the development of anti-inflammatory agents. Additionally, this compound has been explored for its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The physical properties of 4-chloro-2-cyano-N-(3,4-dimethoxyphenyl)-5-phenylpenta-2,4-dienamide are also worth noting. Its melting point is approximately 150°C under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but is poorly soluble in water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis and as an intermediate in drug discovery programs.

From an environmental perspective, this compound has been assessed for its biodegradability under aerobic conditions. Results indicate that it undergoes slow degradation due to the presence of stable functional groups such as the cyano group. This highlights the need for proper disposal methods to minimize its impact on ecosystems.

In conclusion, 4-chloro-2-cyano-N-(3,4-dimethoxyphenyl)-5-phenylpenta-2,4-dienamide (CAS No. 721890-13-7) is a versatile compound with potential applications in pharmaceuticals and materials science. Its unique combination of functional groups offers opportunities for further research into its biological activity and chemical reactivity. As ongoing studies continue to uncover new insights into its properties and uses, this compound remains an intriguing subject for both academic and industrial investigations.